Cas no 2229598-02-9 (methyl 2-chloro-4-(1-cyanoethyl)benzoate)

• Product Name: methyl 2-chloro-4-(1-cyanoethyl)benzoate
• CAS No: 2229598-02-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 6500146
• PubChem ID: 165666130
• Update Time: 2025-05-21

methyl 2-chloro-4-(1-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-(1-cyanoethyl)benzoate
• 2229598-02-9
• EN300-1995247

• Inchi： 1S/C11H10ClNO2/c1-7(6-13)8-3-4-9(10(12)5-8)11(14)15-2/h3-5,7H,1-2H3
• InChI Key： YEYLLUFKEFYHEV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C(C#N)C

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on methyl 2-chloro-4-(1-cyanoethyl)benzoate

Methyl 2-Chloro-4-(1-Cyanoethyl)Benzoate: A Comprehensive Overview

Methyl 2-chloro-4-(1-cyanoethyl)benzoate, identified by the CAS number 2229598-02-9, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzoate group with specific substituents: a chlorine atom at the 2-position and a cyanoethyl group at the 4-position. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of methyl 2-chloro-4-(1-cyanoethyl)benzoate involves a series of carefully controlled reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, utilizing catalysts and solvents that minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most promising applications of methyl 2-chloro-4-(1-cyanoethyl)benzoate lies in its role as an intermediate in pharmaceutical chemistry. The compound's structure makes it an ideal precursor for the synthesis of bioactive molecules, including potential drug candidates. Its cyanoethyl group, in particular, has been shown to enhance the pharmacokinetic properties of derivatives, such as improving bioavailability and reducing toxicity.

Additionally, methyl 2-chloro-4-(1-cyanoethyl)benzoate has found utility in materials science. Its ability to form stable polymers under certain conditions has led to investigations into its use in polymer-based applications, such as coatings and adhesives. Recent research has highlighted its potential as a building block for advanced materials with tailored mechanical and thermal properties.

The chemical stability of methyl 2-chloro-4-(1-cyanoethyl)benzoate is another area of interest. Studies have demonstrated that the compound exhibits remarkable resistance to degradation under various environmental conditions, making it suitable for long-term storage and use in industrial settings. This stability is attributed to the electron-withdrawing effects of the chlorine and cyano groups, which stabilize the aromatic ring.

In terms of toxicity, methyl 2-chloro-4-(1-cyanoethyl)benzoate has undergone rigorous testing to assess its safety profile. According to recent findings, the compound demonstrates low acute toxicity when administered at typical doses. However, further studies are required to evaluate its chronic effects and potential for bioaccumulation.

Looking ahead, the future of methyl 2-chloro-4-(1-cyanoethyl)benzoate is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biotechnology. Its unique combination of chemical properties positions it as a versatile tool for innovation across multiple disciplines.